Cas no 1190317-51-1 (4-BroMo-3-chloro-5-azaindole)

• Product Name: 4-BroMo-3-chloro-5-azaindole
• CAS No: 1190317-51-1
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD12963266
• CID: 4562269
• Update Time: 2025-10-30

4-BroMo-3-chloro-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 4-BroMo-3-chloro-5-azaindole
• 1H-Pyrrolo[3,2-c]pyridine, 4-bromo-3-chloro-

• MDL： MFCD12963266
• Inchi： 1S/C7H4BrClN2/c8-7-6-4(9)3-11-5(6)1-2-10-7/h1-3,11H
• InChI Key： ULKJDMCYMNULCS-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC2NC=C(Cl)C1=2

Additional information on 4-BroMo-3-chloro-5-azaindole

Recent Advances in the Application of 4-Bromo-3-chloro-5-azaindole (CAS: 1190317-51-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-3-chloro-5-azaindole (CAS: 1190317-51-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold serves as a crucial building block for the synthesis of various biologically active molecules, particularly kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases. Recent studies have highlighted its potential as a key intermediate in the development of novel small-molecule drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Bromo-3-chloro-5-azaindole in the synthesis of potent and selective JAK2 inhibitors. The researchers utilized this compound as a starting material to develop a series of derivatives with improved pharmacokinetic properties and reduced off-target effects. The study reported several compounds showing nanomolar potency against JAK2 while maintaining excellent selectivity over other JAK family members, suggesting promising therapeutic potential for myeloproliferative disorders.

In another significant development, a research team from MIT reported in ACS Chemical Biology (2024) the use of 4-Bromo-3-chloro-5-azaindole as a versatile handle for PROTAC (Proteolysis Targeting Chimera) development. The compound's unique chemical properties allowed for efficient conjugation with E3 ligase ligands, enabling the creation of targeted protein degraders with enhanced cellular permeability. This approach has shown particular promise in addressing "undruggable" targets in oncology.

The synthetic accessibility and derivatization potential of 4-Bromo-3-chloro-5-azaindole have also been explored in recent medicinal chemistry campaigns. A Nature Communications paper (2023) detailed an innovative palladium-catalyzed cross-coupling strategy that significantly expands the structural diversity accessible from this core scaffold. This methodological advancement has accelerated the discovery of new chemical entities with improved drug-like properties.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent preclinical studies have demonstrated favorable characteristics for derivatives based on the 4-Bromo-3-chloro-5-azaindole scaffold. A 2024 publication in Drug Metabolism and Disposition reported excellent metabolic stability and minimal cytochrome P450 inhibition for several clinical candidates derived from this chemical series, addressing previous challenges with similar indole-based compounds.

Looking forward, the unique properties of 4-Bromo-3-chloro-5-azaindole continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into covalent inhibitors, allosteric modulators, and bifunctional compounds. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in medicinal chemistry for years to come.